Cas no 2272598-77-1 ((1R,5S,6R)-3-(prop-2-enoyl)-3-azabicyclo3.1.0hexane-6-carboxylic acid)

• Product Name: (1R,5S,6R)-3-(prop-2-enoyl)-3-azabicyclo3.1.0hexane-6-carboxylic acid
• CAS No: 2272598-77-1
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD32879243
• CID: 5464091
• PubChem ID: 155822946
• Update Time: 2025-10-29

(1R,5S,6R)-3-(prop-2-enoyl)-3-azabicyclo3.1.0hexane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,5S)-3-Prop-2-enoyl-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
• Z2934079782
• (1R,5S,6R)-3-(prop-2-enoyl)-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
• (1R,5S,6R)-3-(prop-2-enoyl)-3-azabicyclo3.1.0hexane-6-carboxylic acid

• MDL： MFCD32879243
• Inchi： 1S/C9H11NO3/c1-2-7(11)10-3-5-6(4-10)8(5)9(12)13/h2,5-6,8H,1,3-4H2,(H,12,13)/t5-,6+,8?
• InChI Key： DZHMICZSVLTZNU-OFWQXNEASA-N
• SMILES： OC(C1[C@H]2CN(C(C=C)=O)C[C@H]21)=O

Computed Properties

• Exact Mass: 181.07389321 g/mol
• Monoisotopic Mass: 181.07389321 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 57.6
• Molecular Weight: 181.19

Additional information on (1R,5S,6R)-3-(prop-2-enoyl)-3-azabicyclo3.1.0hexane-6-carboxylic acid

Introduction to (1R,5S,6R)-3-(prop-2-enoyl)-3-azabicyclo3.1.0hexane-6-carboxylic Acid (CAS No. 2272598-77-1)

The compound (1R,5S,6R)-3-(prop-2-enoyl)-3-azabicyclo3.1.0hexane-6-carboxylic acid, identified by its CAS number 2272598-77-1, is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This bicyclic amide derivative features a unique fused ring system, which makes it a promising candidate for further exploration in drug discovery and medicinal chemistry. The stereochemistry of the molecule, particularly the configuration at the (1R,5S,6R) positions, plays a crucial role in determining its biological activity and potential therapeutic applications.

In recent years, there has been a growing interest in the development of novel scaffolds that can mimic natural products or exhibit unique pharmacological properties. The bicyclic structure of (1R,5S,6R)-3-(prop-2-enoyl)-3-azabicyclo3.1.0hexane-6-carboxylic acid presents an excellent opportunity for such exploration. The presence of a prop-2-enoyl group at the C3 position introduces a region of unsaturation that can be further functionalized, while the azabicyclo moiety provides a rigid framework that can be optimized for binding to biological targets.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The ability to modify specific positions on the bicyclic core allows chemists to fine-tune the physicochemical properties and biological activity of derivatives. For instance, studies have shown that substituents introduced at the C5 and C6 positions can significantly influence the compound's interactions with enzymes and receptors.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of such molecules with high accuracy. By leveraging molecular docking simulations, scientists can identify potential drug-like properties and optimize the structure for improved efficacy and selectivity. The stereochemistry of (1R,5S,6R)-3-(prop-2-enoyl)-3-azabicyclo3.1.0hexane-6-carboxylic acid is particularly well-suited for these studies, as small changes in conformation can have profound effects on binding affinity.

In addition to its synthetic utility, this compound has shown promise in preliminary biological assays. Researchers have been exploring its potential as an inhibitor of various enzymes implicated in inflammatory and infectious diseases. The azabicyclo moiety is known to interact with heme-containing proteins, making it a viable candidate for targeting enzymes like cyclooxygenases (COX) and lipoxygenases (LOX). These enzymes are key players in pathways that lead to inflammation and pain, making them attractive therapeutic targets.

The prop-2-enoyl group also contributes to the compound's biological potential by providing a site for further functionalization. For example, hydroxyl or carboxyl groups could be introduced to enhance solubility or improve binding interactions. Additionally, the unsaturated bond can be used to form hydrogen bonds or engage in π-stacking interactions with biological targets.

Another area of interest is the use of this compound as a precursor for more complex molecules via cross-coupling reactions. Techniques such as Suzuki-Miyaura coupling or Buchwald-Hartwig coupling can be employed to introduce aryl or amino groups at strategic positions on the bicyclic core. These modifications can lead to derivatives with enhanced potency or selectivity.

The synthesis of (1R,5S,6R)-3-(prop-2-enoyl)-3-azabicyclo3.1.0hexane-6-carboxylic acid presents some challenges due to its complex stereochemistry and fused ring system. However, recent methodologies in asymmetric synthesis have made significant progress in addressing these challenges. Catalytic asymmetric hydrogenation and enzymatic resolutions are just two examples of techniques that have been successfully applied to construct enantiomerically pure forms of this compound.

Given its structural complexity and potential biological activity, this compound is likely to be a subject of intense research in the coming years. Its development could lead to novel therapeutic agents with applications in areas such as oncology, immunology, and neurology. As our understanding of structure-activity relationships continues to evolve, compounds like this one will play an increasingly important role in drug discovery efforts.